Cas no 868982-22-3 (N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 868982-22-3
• MF: C₁₃H₁₆N₄O₇S
• MW: 372.353741645813
• CID: 6231185
• PubChem ID: 15944910
• Update Time: 2025-07-09

N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• AKOS024613989
• N-methyl-N'-{[3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• F1843-0128
• N-methyl-N'-[[3-(4-nitrophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• HMS2579L03
• SMR000238053
• MLS000697368
• SR-01000016670
• CHEMBL1578177
• SR-01000016670-1
• 868982-22-3
• N1-methyl-N2-((3-((4-nitrophenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide

• Inchi： 1S/C13H16N4O7S/c1-14-12(18)13(19)15-8-11-16(6-7-24-11)25(22,23)10-4-2-9(3-5-10)17(20)21/h2-5,11H,6-8H2,1H3,(H,14,18)(H,15,19)
• InChI Key： BRJPLZXTTQAQSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCOC1CNC(C(NC)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 372.07397004g/mol
• Monoisotopic Mass: 372.07397004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 159Ų

Additional information on N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Comprehensive Overview of N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 868982-22-3)

N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 868982-22-3) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique oxazolidinone and nitrobenzenesulfonyl functional groups, has garnered attention for its versatile applications in drug discovery and development. Researchers are increasingly interested in its molecular structure, which combines a 1,3-oxazolidin-2-ylmethyl moiety with an ethanediamide backbone, offering a promising scaffold for bioactive molecules.

The compound's CAS number 868982-22-3 serves as a unique identifier, ensuring precise tracking in scientific databases and regulatory documentation. Its systematic name, N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, reflects its complex structure, which includes a nitrobenzenesulfonyl group known for its electron-withdrawing properties. This feature is particularly relevant in medicinal chemistry, where such groups can influence the pharmacokinetics and binding affinity of potential drug candidates.

In recent years, the demand for oxazolidinone derivatives has surged due to their role in developing novel antibiotics and antimicrobial agents. The 1,3-oxazolidin-2-ylmethyl segment in this compound is structurally similar to linezolid, a well-known antibiotic, making it a valuable candidate for research into new therapeutic options. Scientists are exploring its potential to address antibiotic resistance, a pressing global health concern highlighted by organizations like the WHO.

From a synthetic chemistry perspective, N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide offers intriguing possibilities. The presence of both sulfonyl and amide functionalities allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability is crucial in fields such as targeted drug delivery and enzyme inhibition studies, where molecular precision is paramount.

The compound's nitrobenzenesulfonyl component also makes it relevant in photochemistry research. Nitroaromatic compounds are known for their light-sensitive properties, and this characteristic could be leveraged in developing photoactivatable probes or controlled-release systems. Such applications align with current trends in precision medicine and non-invasive therapeutic approaches.

Quality control and characterization of CAS 868982-22-3 typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to verify purity and structural integrity, especially when the compound is used as a reference standard or intermediate in pharmaceutical synthesis. These rigorous analytical protocols ensure reproducibility in research applications.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes for oxazolidinone derivatives like this compound. The development of catalytic methods and the use of environmentally benign solvents are active areas of investigation, reflecting the chemical industry's growing emphasis on sustainability and reduced environmental impact.

The storage and handling of N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide require standard laboratory precautions. While not classified as hazardous under normal conditions, it should be stored in a cool, dry environment, protected from light to maintain stability. These considerations are particularly important for maintaining batch-to-batch consistency in research applications.

Patent literature reveals growing interest in 1,3-oxazolidin-2-ylmethyl containing compounds for various therapeutic applications. The structural features of CAS 868982-22-3 suggest potential utility in central nervous system disorders, inflammatory conditions, and infectious diseases, making it a valuable scaffold for medicinal chemistry programs in both academic and industrial settings.

From a commercial perspective, the availability of N-methyl-N'-{3-(4-nitrobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide is currently limited to specialized chemical suppliers serving the research community. As interest in its applications grows, market analysts anticipate increased demand, particularly from pharmaceutical companies engaged in antibiotic development and targeted therapy research.

The compound's unique combination of oxazolidinone and sulfonamide functionalities continues to inspire innovative research across multiple disciplines. Its molecular architecture serves as a testament to the creativity of synthetic chemists and the ongoing evolution of structure-based drug design. As scientific understanding of its properties deepens, CAS 868982-22-3 is poised to contribute significantly to advancements in medicinal chemistry and related fields.